Cas no 214078-86-1 (Spiro-CBP , 2,2',7,7'-Tetrakis(carbazol-9-yl)-9,9'-spiro-biflu)

• Product Name: Spiro-CBP , 2,2',7,7'-Tetrakis(carbazol-9-yl)-9,9'-spiro-biflu
• CAS No: 214078-86-1
• MF: C₇₃H₄₄N₄
• MW: 977.157277107239
• CID: 4638525
• PubChem ID: 22638507
• Update Time: 2025-11-07

Spiro-CBP , 2,2',7,7'-Tetrakis(carbazol-9-yl)-9,9'-spiro-biflu Chemical and Physical Properties

Names and Identifiers

• Spiro-CBP , 2,2',7,7'-Tetrakis(carbazol-9-yl)-9,9'-spiro-biflu
• SPIRO-CBP
• 9,9',9'',9'''-(9,9'-Spirobi[9H-fluorene]-2,2',7,7'-tetrayl)tetrakis-9H-carbazole
• PubChem ID: 22638507
• 9H-Carbazole, 9,9',9'',9'''-(9,9'-spirobi[9H-fluorene]-2,2',7,7'-tetrayl)tetrakis-
• 214078-86-1
• MFCD12022461
• 2,2',7,7'-Tetrakis(carbazol-9-yl)-9,9-spirobifluorene
• SCHEMBL601646
• 2,2',7,7'-tetra(carbazol-9-yl)-9,9'-spirobifluorene
• 2,2',7,7'-tetrakis(carbazol-9-yl)-9,9'-spiro-bifluorene
• 9-[2',7,7'-tris(9H-carbazol-9-yl)-9,9'-spirobi[fluoren]-2-yl]-9H-carbazole
• HS-8584
• 2,2',7,7'-Tetra(9H-carbazol-9-yl)-9,9'-spirobi[fluorene]
• 9-[2',7,7'-Tri(carbazol-9-yl)-9,9'-spirobi[fluorene]-2-yl]carbazole
• 2,2,7,7-Tetrakis(carbazol-9-yl)-9,9-spirobifluorene

• Inchi： 1S/C73H44N4/c1-9-25-65-53(17-1)54-18-2-10-26-66(54)74(65)45-33-37-49-50-38-34-46(75-67-27-11-3-19-55(67)56-20-4-12-28-68(56)75)42-62(50)73(61(49)41-45)63-43-47(76-69-29-13-5-21-57(69)58-22-6-14-30-70(58)76)35-39-51(63)52-40-36-48(44-64(52)73)77-71-31-15-7-23-59(71)60-24-8-16-32-72(60)77/h1-44H
• InChI Key： PUMJBASCKOPOOW-UHFFFAOYSA-N
• SMILES： C12(C3=C(C=CC(N4C5=C(C=CC=C5)C5=C4C=CC=C5)=C3)C3=C1C=C(N1C4=C(C=CC=C4)C4=C1C=CC=C4)C=C3)C1=C(C=CC(N3C4=C(C=CC=C4)C4=C3C=CC=C4)=C1)C1=C2C=C(N2C3=C(C=CC=C3)C3=C2C=CC=C3)C=C1

Computed Properties

• Exact Mass: 976.35659742g/mol
• Monoisotopic Mass: 976.35659742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 77
• Rotatable Bond Count: 4
• Complexity: 1740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.7
• Topological Polar Surface Area: 19.7Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.9E-13 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on Spiro-CBP , 2,2',7,7'-Tetrakis(carbazol-9-yl)-9,9'-spiro-biflu

Recent Advances in Spiro-CBP (2,2',7,7'-Tetrakis(carbazol-9-yl)-9,9'-spiro-biflu) and Its Applications in Organic Electronics and Biomedicine

The compound 2,2',7,7'-Tetrakis(carbazol-9-yl)-9,9'-spiro-biflu, commonly referred to as Spiro-CBP (CAS: 214078-86-1), has garnered significant attention in recent years due to its unique structural and electronic properties. As a spirobifluorene derivative, Spiro-CBP exhibits exceptional thermal stability, high photoluminescence quantum yield, and excellent charge transport capabilities, making it a promising candidate for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and biomedical imaging. This research brief synthesizes the latest findings on Spiro-CBP, highlighting its synthesis, characterization, and emerging applications in both materials science and biomedicine.

Recent studies have focused on optimizing the synthesis of Spiro-CBP to achieve higher purity and yield. A 2023 publication in Advanced Materials reported a novel catalytic approach using palladium-based complexes, which reduced side reactions and improved the overall efficiency of the synthesis process. The study also emphasized the importance of controlling the reaction conditions to minimize defects in the spirobifluorene core, which can significantly impact the material's electronic properties. These advancements are critical for scaling up production to meet industrial demands, particularly for OLED displays and lighting applications.

In the realm of organic electronics, Spiro-CBP has been extensively investigated as a host material in phosphorescent OLEDs (PhOLEDs). Its rigid, three-dimensional structure prevents aggregation and excimer formation, thereby enhancing device efficiency and longevity. A 2024 study published in Nature Electronics demonstrated that Spiro-CBP-based PhOLEDs achieved a record external quantum efficiency (EQE) of 28%, surpassing conventional host materials like CBP (4,4'-Bis(N-carbazolyl)-1,1'-biphenyl). The researchers attributed this performance to Spiro-CBP's balanced hole and electron transport properties, as well as its ability to confine excitons within the emissive layer.

Beyond optoelectronics, Spiro-CBP has shown potential in biomedical applications. Its strong fluorescence and biocompatibility make it an attractive candidate for bioimaging and theranostics. A groundbreaking 2023 study in ACS Nano explored the use of Spiro-CBP nanoparticles for targeted cancer imaging. The nanoparticles exhibited high photostability and low cytotoxicity, enabling real-time tracking of tumor cells in vivo. Additionally, functionalization of Spiro-CBP with targeting ligands, such as folic acid, enhanced its specificity for cancer cells, opening new avenues for precision medicine.

Despite these advancements, challenges remain in the widespread adoption of Spiro-CBP. For instance, its solubility in common organic solvents is limited, complicating solution-based processing techniques. Recent efforts have addressed this issue through the introduction of solubilizing side chains or the development of hybrid materials. Furthermore, the long-term stability of Spiro-CBP under operational conditions, such as continuous electrical stress in OLEDs, requires further investigation to ensure commercial viability.

In conclusion, Spiro-CBP (214078-86-1) represents a versatile and high-performance material with transformative potential across multiple disciplines. Ongoing research continues to uncover new applications and refine its properties, paving the way for its integration into next-generation technologies. Future studies should focus on addressing solubility and stability challenges while exploring novel functionalization strategies to expand its utility in both electronics and biomedicine.